Cas no 2126190-22-3 (Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate)
Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate Chemical and Physical Properties
Names and Identifiers
-
- Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate
- BKD19022
- lithium;(Z)-1-cyanohex-1-en-2-olate
- (1Z)-1-cyanohex-1-en-2-olate lithium
-
- MDL: MFCD30749970
- Inchi: 1S/C7H11NO.Li/c1-2-3-4-7(9)5-6-8;/h5,9H,2-4H2,1H3;/q;+1/p-1/b7-5-;
- InChI Key: RZJMXGOLYNGZEL-YJOCEBFMSA-M
- SMILES: [O-]/C(=C\C#N)/CCCC.[Li+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 145
- Topological Polar Surface Area: 46.8
Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-352287-0.05g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 0.05g |
$61.0 | 2023-09-03 | |
| Enamine | EN300-352287-0.1g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 0.1g |
$89.0 | 2023-09-03 | |
| Enamine | EN300-352287-0.25g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 0.25g |
$128.0 | 2023-09-03 | |
| Enamine | EN300-352287-0.5g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 0.5g |
$241.0 | 2023-09-03 | |
| Enamine | EN300-352287-1.0g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 1g |
$342.0 | 2023-06-03 | |
| Enamine | EN300-352287-2.5g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 2.5g |
$669.0 | 2023-09-03 | |
| Enamine | EN300-352287-5.0g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 5g |
$991.0 | 2023-06-03 | |
| Enamine | EN300-352287-10.0g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 10g |
$1471.0 | 2023-06-03 | |
| Enamine | EN300-352287-1g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 1g |
$342.0 | 2023-09-03 | |
| Enamine | EN300-352287-5g |
lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate |
2126190-22-3 | 95% | 5g |
$991.0 | 2023-09-03 |
Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate
Introduction to Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate (CAS No. 2126190-22-3)
Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate, a compound with the CAS number 2126190-22-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound, featuring a lithium cation and a complex organic anion, underscores its versatility and reactivity, making it a subject of intense research interest.
The primary focus of this introduction is to provide a comprehensive overview of Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate, emphasizing its chemical properties, synthesis methods, and most notably, its emerging applications in pharmaceutical research. By examining the latest scientific literature and breakthroughs, we aim to highlight how this compound is contributing to the development of innovative treatments for various medical conditions.
The name Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate itself provides valuable insights into its composition and functionality. The presence of the lithium cation suggests its role as an essential component in many biochemical processes, while the organic anion, specifically the (1Z)-1-cyanohex-1-en-2-olate moiety, indicates a complex and highly reactive structure. This combination makes the compound particularly interesting for researchers exploring new pharmacological targets.
In recent years, there has been a growing interest in lithium-based compounds for their therapeutic potential. Lithium salts have long been used in the treatment of mental health disorders, particularly bipolar disorder, due to their ability to modulate neurotransmitter activity. However, the exploration of lithium compounds extends far beyond mental health applications. Researchers are increasingly investigating lithium's role in neuroprotection, anti-inflammatory responses, and even cancer therapy.
The synthesis of Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate involves a series of carefully controlled chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the organic precursor, which is then treated with a lithium source under specific conditions to form the desired salt. The synthesis must be optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.
One of the most compelling aspects of Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate is its potential as a lead compound for drug development. Its unique structure allows for modifications that can enhance its pharmacological properties. For instance, researchers have been exploring derivatives of this compound that exhibit improved solubility or targeted binding to specific biological receptors. These modifications are crucial for developing drugs that are both effective and well-tolerated by patients.
The biological activity of Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate has been studied extensively in vitro and in vivo. Initial studies suggest that it may have potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, there is evidence suggesting that it may protect neurons from oxidative stress, making it a promising candidate for neuroprotective therapies. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide.
Another area where Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate shows promise is in its potential application as an anticancer agent. Research has indicated that lithium can interfere with cancer cell growth by inhibiting certain enzymes and pathways that promote tumor proliferation. Furthermore, lithium's ability to modulate immune responses may make it useful in combination therapies that enhance the effectiveness of existing cancer treatments.
The development of any new drug involves rigorous testing to ensure safety and efficacy. Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate is no exception. Ongoing clinical trials are evaluating its potential as a treatment for various conditions, including depression and neurodegenerative diseases. These trials are critical for understanding how this compound behaves in humans and whether it can be translated into safe and effective medications.
The future prospects for Lithium(1+) ion (1Z)-c yanohex - 2 - olate are bright, thanks to its unique properties and potential applications. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in medicine. The ability to modify its structure will allow researchers to fine-tune its properties for specific applications, leading to more personalized and effective treatments.
In conclusion, Lithium( 11 + ) ion ( 12 Z ) - 12 cyan oh ex - 12 en -22 olate stands out as a significant compound with far-reaching implications in medicinal chemistry and pharmacology. Its synthesis challenges highlight the ingenuity of modern chemistry while its biological activities suggest numerous therapeutic possibilities. As research progresses,this compound promises to contribute substantially to advancements in healthcare,offering hope for new treatments against some of today's most challenging medical conditions。
2126190-22-3 (Lithium(1+) ion (1Z)-1-cyanohex-1-en-2-olate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)